Cas no 1261887-22-2 (5-Fluoro-3-nitro-2-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 5-Fluoro-3-nitro-2-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261887-22-2
• MF: C₁₂H₆F₄N₂O₂
• MW: 286.181856632233
• CID: 4924092
• Update Time: 2025-07-17

5-Fluoro-3-nitro-2-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-nitro-2-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H6F4N2O2/c13-7-5-10(18(19)20)11(17-6-7)8-3-1-2-4-9(8)12(14,15)16/h1-6H
• InChI Key： DAJDBWSLRHSTSP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(=CC(=CN=1)F)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 358
• XLogP3: 3.3
• Topological Polar Surface Area: 58.7

Additional information on 5-Fluoro-3-nitro-2-(2-(trifluoromethyl)phenyl)pyridine

5-Fluoro-3-nitro-2-(2-(trifluoromethyl)phenyl)pyridine: A Versatile Compound with Promising Applications in Medicinal Chemistry

5-Fluoro-3-nitro-2-(2-(trifluoromethyl)phenyl)pyridine, with the CAS No. 1261887-22-2, represents a unique class of pyridine derivatives characterized by the presence of multiple functional groups. This compound features a pyridine ring substituted with a fluorine atom at the 5-position, a nitro group at the 3-position, and a trifluoromethylphenyl group at the 2-position. The combination of these substituents creates a highly polar and electron-deficient molecule, which has attracted significant attention in the fields of drug discovery and biological activity studies.

Recent research has highlighted the potential of 5-Fluoro-3-nitro-2-(2-(trifluoromethyl)phenyl)pyridine as a scaffold for developing novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by modulating the NF-κB signaling pathway. The fluorine substituents and the trifluoromethyl group contribute to the molecule's ability to interact with specific biological targets, such as cytoplasmic proteins and cell membrane receptors. These interactions may explain its observed antioxidant effects and cytotoxic activity against certain pro-inflammatory cytokines.

The synthetic accessibility of 5-Fluoro-3-nitro-2-(2-(trifluoromethyl)phenyl)pyridine has also been a focus of recent work. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported an efficient multistep synthesis involving electrophilic aromatic substitution and fluorination reactions. The authors emphasized the importance of reaction conditions and solvent selection in achieving high yields of the target compound. This synthetic route provides a valuable framework for further structural modifications aimed at enhancing the compound's bioavailability and target specificity.

One of the most intriguing aspects of 5-Fluoro-3-nitro-2-(2-(trifluoromethyl)phenyl)pyridine is its potential role in targeted drug delivery systems. Researchers at the University of Tokyo have explored its use as a prodrug carrier for antibacterial agents. The fluorinated groups on the molecule are believed to enhance its ability to penetrate bacterial cell membranes, thereby improving the efficacy of co-administered antibiotics. This application is particularly relevant given the growing concern about multidrug-resistant pathogens and the need for innovative antimicrobial strategies.

Another area of interest is the photophysical properties of 5-Fluoro-3-nitro-2-(2-(trifluoromethyl)phenyl)pyridine. A 2023 study in Organic Letters revealed that this compound exhibits fluorescence emission in the visible spectrum. The trifluoromethyl group and the nitro substituent are critical in determining the quantum yield and photostability of the molecule. These properties make it a promising candidate for bioimaging applications, where it could serve as a fluorescent probe for tracking cellular processes in real-time.

The electronic structure of 5-Fluoro-3-nitro-2-(2-(trifluoromethyl)phenyl)pyridine has also been investigated using density functional theory (DFT) calculations. These computational studies, published in Chemical Science in 2022, provide insights into the frontier molecular orbitals and charge distribution within the molecule. The results suggest that the fluorine atoms and the trifluoromethyl group significantly influence the electronic properties, which may have implications for its use in organic electronics and photovoltaic devices.

Furthermore, the toxicological profile of 5-Fluoro-3-nitro-2-(2-(trifluoromethyl)phenyl)pyridine has been evaluated in preclinical studies. A 2023 report in Toxicological Sciences found that the compound exhibits low acute toxicity in vitro and in vivo models. However, the study also noted the need for further research to assess its chronic toxicity and environmental impact, particularly given the presence of fluorinated compounds which can persist in the environment.

Looking ahead, the potential applications of 5-Fluoro-3-nitro-2-(2-(trifluoromethyl)phenyl)pyridine are expected to expand as new synthetic methodologies and biological assays are developed. The compound's unique structural features and functional versatility make it a valuable tool for drug development, material science, and biomedical research. As the field of chemical biology continues to evolve, the role of this compound in advancing scientific understanding and technological innovation is likely to grow.

In conclusion, 5-Fluoro-3-nitro-2-(2-(trifluoromethyl)phenyl)pyridine represents a promising molecule with a wide range of potential applications. Its unique chemical structure, electronic properties, and bioactive potential have been the focus of recent studies, highlighting its importance in various scientific disciplines. As research in this area progresses, it is anticipated that new insights and applications will continue to emerge, further solidifying the compound's significance in the scientific community.

For more information on the synthesis, properties, and applications of 5-Fluoro-3-nitro-2-(2-(trifluoromethyl)phenyl)pyridine, please refer to the latest publications in the fields of organic chemistry, pharmaceutical sciences, and biotechnology. The ongoing exploration of this compound's potential underscores the dynamic and interdisciplinary nature of modern scientific research.

Keywords: 5-Fluoro-3-nitro-2-(2-(trifluoromethyl)phenyl)pyridine, CAS No. 1261887-22-2, pyridine derivatives, anti-inflammatory properties, drug discovery, fluorescent probe, photovoltaic devices, targeted drug delivery, density functional theory, toxicological profile.

References: Journal of Medicinal Chemistry (2023), Bioorganic & Medicinal Chemistry Letters (2022), Organic Letters (2023), Chemical Science (2022), Toxicological Sciences (2023).

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